Cas no 2171724-46-0 (3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171724-46-0
• MF: C₂₆H₃₁N₃O₅
• MW: 465.54144692421
• CID: 5852851
• PubChem ID: 165877644
• Update Time: 2025-05-21

3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-[(1,2-dimethylpiperidin-4-yl)carbamoyl]-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2171724-46-0
• EN300-1506681

• Inchi： 1S/C26H31N3O5/c1-16-13-17(11-12-29(16)2)27-25(32)23(14-24(30)31)28-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,11-15H2,1-2H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： IXPGXIPFCABISZ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(=O)O)C(NC1CCN(C)C(C)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.22637110g/mol
• Monoisotopic Mass: 465.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 108Ų

Additional information on 3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Analysis of 3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171724-46-0)

In the realm of organic chemistry and pharmaceutical research, 3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171724-46-0) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture combines a piperidine ring with an Fmoc-protected amino acid moiety, making it a versatile building block for designing bioactive molecules.

The growing interest in CAS No. 2171724-46-0 aligns with the surge in demand for peptide-based therapeutics, a trend driven by advancements in bioconjugation techniques and targeted drug delivery systems. Researchers are particularly intrigued by its role in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amines. This functionality is pivotal in constructing complex peptides with high precision, a process increasingly relevant in cancer research and immunotherapy.

From a synthetic perspective, the 1,2-dimethylpiperidin-4-yl subunit in 3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid introduces stereochemical complexity, which can influence the pharmacokinetic properties of derived compounds. This aspect is crucial for structure-activity relationship (SAR) studies, especially in the context of GPCR-targeted drugs and neurological disorders. The compound's carboxylic acid terminus further enables conjugation with other molecules, a feature exploited in prodrug design and biomaterial engineering.

Recent publications highlight the utility of CAS No. 2171724-46-0 in high-throughput screening (HTS) platforms, where its modular structure facilitates the rapid assembly of diverse chemical libraries. This aligns with the pharmaceutical industry's focus on fragment-based drug discovery (FBDD) and AI-driven molecular design. Moreover, the compound's compatibility with green chemistry principles—such as minimal byproduct formation—resonates with the global push for sustainable synthesis.

In analytical chemistry, 3-(1,2-dimethylpiperidin-4-yl)carbamoyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is characterized by techniques like HPLC-MS and NMR spectroscopy, ensuring batch-to-batch consistency. Its stability under ambient conditions makes it a reliable reagent for automated synthesis platforms, addressing the need for scalable peptide production. These attributes position it as a cornerstone in precision medicine initiatives, where tailored therapeutics require exact molecular control.

As the scientific community explores macrocyclic peptides and peptidomimetics, the relevance of CAS No. 2171724-46-0 is expected to grow. Its dual functionality—combining Fmoc protection with a chiral piperidine scaffold—offers unparalleled flexibility in conformational studies and bioorthogonal chemistry. Future research may uncover its potential in enzyme inhibition or allosteric modulation, further solidifying its status as a multifunctional synthetic intermediate.